Cas no 3883-94-1 (2-amino-1-(4-methoxyphenyl)ethan-1-one hydrochloride)

• Product Name: 2-amino-1-(4-methoxyphenyl)ethan-1-one hydrochloride
• CAS No: 3883-94-1
• MF: C₉H₁₂ClNO₂
• MW: 201.650081634521
• MDL: MFCD00193078
• CID: 313598
• PubChem ID: 12487188
• Update Time: 2025-06-08

2-amino-1-(4-methoxyphenyl)ethan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4'-methoxyacetophenone hydrochloride
• 2-Amino-4-methoxyacetophenone hydrochloride
• 2-Amino-1-(4-methoxyphenyl)ethanone hydrochloride
• 2-Amino-4′-methoxyacetophenone hydrochloride
• Ethanone,2-amino-1-(4-methoxyphenyl)-, hydrochloride (1:1)
• 2-Amino-4‘-methoxyacetophenone hydrochloride
• 4-Methoxyphenacylamine hydrochloride
• 2-Amino-1-[4-(methyloxy)phenyl]ethanone hydrochloride
• STR05370
• 2-amino-4'-methoxyacetophenone HCl
• EN300-117113
• 2-amino-4'-methoxyacetophenone hydro-chloride
• NSC42439
• 2-(4-Methoxy-phenyl)-2-oxo-ethyl-ammonium chloride
• (4-methoxyphenyl)-2-aminoethanone hydrochloride
• F0081-0099
• SCHEMBL335070
• Z56801302
• AKOS005394838
• 2-Amino-1-(4-methoxyphenyl)ethan-1-one hydrochloride
• A-AMino-4'-Methoxyacetophenone hydrochloride
• 2-Amino-1-(4-methoxyphenyl)ethan-1-one--hydrogen chloride (1/1)
• 2-amino-1-(4-methoxyphenyl)ethanone;hydrochloride
• MFCD00193078
• 2-Amino-4 inverted exclamation mark -methoxyacetophenone Hydrochloride
• AMY10369
• Ethanone, 2-amino-1-(4-methoxyphenyl)-, hydrochloride
• AKOS015894822
• NSC-42439
• 2-Amino-4'-methoxyacetophenone hydrochloride, 90%, technical
• 2-Amino-4`-methoxyacetophenone hydrochloride
• DTXSID90500069
• J-507866
• 3883-94-1
• SY045477
• 2-Amino-4'-methoxyacetophenone, HCl
• FT-0635046
• DB-005938
• 2-Amino-4 inverted exclamation marka-methoxyacetophenone hydrochloride
• STK091496
• 2-AMINO-4\\'-METHOXYACETOPHENONE HYDROCHLORIDE
• 2-amino-1-(4-methoxyphenyl)ethan-1-one hydrochloride

• MDL： MFCD00193078
• Inchi： 1S/C9H11NO2.ClH/c1-12-8-4-2-7(3-5-8)9(11)6-10;/h2-5H,6,10H2,1H3;1H
• InChI Key： FZVYWBMMOSHMRS-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C=CC(C(CN)=O)=CC=1

Computed Properties

• Exact Mass: 201.05600
• Monoisotopic Mass: 201.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Melting Point: 190-193 °C (lit.)
• PSA: 52.32000
• LogP: 2.33890

2-amino-1-(4-methoxyphenyl)ethan-1-one hydrochloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Store at room temperature

Additional information on 2-amino-1-(4-methoxyphenyl)ethan-1-one hydrochloride

Introduction to 2-amino-1-(4-methoxyphenyl)ethan-1-one hydrochloride (CAS No. 3883-94-1)

2-amino-1-(4-methoxyphenyl)ethan-1-one hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 3883-94-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the class of amides and exhibits a unique structural framework that has garnered attention for its potential biological activities and synthetic utility. The presence of both amino and carbonyl functional groups, coupled with a methoxy-substituted aromatic ring, makes it a versatile intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for various biochemical assays and pharmaceutical formulations. This property is particularly advantageous in drug development, where solubility is a critical factor in determining bioavailability and pharmacokinetic profiles. The structural motif of 2-amino-1-(4-methoxyphenyl)ethan-1-one hydrochloride suggests potential interactions with biological targets such as enzymes and receptors, which are pivotal in modulating cellular processes.

In recent years, there has been growing interest in exploring the pharmacological properties of aromatic amides due to their broad spectrum of biological activities. Studies have indicated that compounds with a similar structural scaffold to 2-amino-1-(4-methoxyphenyl)ethan-1-one hydrochloride may exhibit antimicrobial, anti-inflammatory, and even anticancer properties. These findings are supported by experimental data demonstrating the compound's ability to inhibit specific enzymatic pathways involved in disease progression.

One of the most compelling aspects of 2-amino-1-(4-methoxyphenyl)ethan-1-one hydrochloride is its role as a key intermediate in the synthesis of more complex molecules. Researchers have leveraged this compound to develop novel derivatives with enhanced pharmacological profiles. For instance, modifications to the aromatic ring or the substitution patterns can lead to compounds with improved efficacy or selectivity against specific targets. Such derivatives are being actively investigated in preclinical studies as potential candidates for treating various diseases.

The synthesis of 2-amino-1-(4-methoxyphenyl)ethan-1-one hydrochloride involves multi-step organic reactions that highlight the compound's synthetic versatility. The process typically begins with the condensation of 4-methoxybenzaldehyde with ethyl acetoacetate, followed by reduction and subsequent salt formation. This synthetic route underscores the compound's importance as a building block in medicinal chemistry.

Recent advancements in computational chemistry have further enhanced our understanding of the interactions between 2-amino-1-(4-methoxyphenyl)ethan-1-one hydrochloride and biological targets. Molecular modeling studies have provided insights into how this compound binds to enzymes and receptors, offering a rational basis for designing more effective derivatives. These computational approaches are complemented by experimental validations, ensuring a comprehensive understanding of the compound's pharmacological behavior.

The pharmaceutical industry continues to recognize the value of 2-amino-1-(4-methoxyphenyl)ethan-1-one hydrochloride as a scaffold for drug discovery. Its structural features make it an attractive candidate for further optimization through structure-activity relationship (SAR) studies. By systematically modifying its chemical structure, researchers aim to identify compounds with improved therapeutic outcomes while minimizing side effects.

Moreover, the environmental impact of synthesizing 2-amino-1-(4-methoxyphenyl)ethan-1-one hydrochloride has been a focus of recent research. Efforts are underway to develop greener synthetic methodologies that reduce waste and energy consumption without compromising yield or purity. Such sustainable practices are essential for ensuring the long-term viability of pharmaceutical manufacturing processes.

The future prospects for 2-amino-1-(4-methoxyphenyl)ethan-1-one hydrochloride appear promising, with ongoing research uncovering new applications and derivatives. As our understanding of biological systems continues to evolve, so too will our ability to harness this compound's potential for therapeutic benefit. Collaborative efforts between academia and industry are crucial in translating these findings into tangible medical advancements.